Cas no 790601-36-4 (3-(3-aminopropyl)benzene-1,2-diol)

• Product Name: 3-(3-aminopropyl)benzene-1,2-diol
• CAS No: 790601-36-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5697842
• PubChem ID: 54514938
• Update Time: 2023-11-27

3-(3-aminopropyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Aminopropyl)-1,2-benzenediol HBr
• 1,2-Benzenediol, 3-(3-aminopropyl)-
• 3-(3-Aminopropyl)-1,2-benzenediol
• 790601-36-4
• 3-(3-Aminopropyl)-1,2-benzenediolHBr
• F80910
• 3-(3-aminopropyl)benzene-1,2-diol

• Inchi： 1S/C9H13NO2/c10-6-2-4-7-3-1-5-8(11)9(7)12/h1,3,5,11-12H,2,4,6,10H2
• InChI Key： YLTKDZLYRZHTOB-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(CCCN)=C1O

Computed Properties

• Exact Mass: 247.02079g/mol
• Monoisotopic Mass: 247.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 332.4±32.0 °C(Predicted)
• pka: 9.70±0.10(Predicted)